1-(4-{3-[4-(2-Fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)propan-1-one

• IUPAC Name: 1-[4-[3-[4-(2-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy]phenyl]propan-1-one
• InChI: InChI=1S/C22H27FN2O3/c1-2-22(27)17-7-9-19(10-8-17)28-16-18(26)15-24-11-13-25(14-12-24)21-6-4-3-5-20(21)23/h3-10,18,26H,2,11-16H2,1H3
• InChI Key: VZNAGXYFCCGBFQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC=C3F)O
• Molecular Formula: C22H27FN2O3
• Molecular Weight: 386.5 g/mol
• CAS No.: 712345-48-7

Description

The compound “1-(4-{3-[4-(2-Fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)propan-1-one” is a complex organic molecule. It is related to a class of compounds known as piperazines. Piperazines are a broad class of chemical compounds, many with important pharmacological properties, which contain a core piperazine functional group.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Several studies have focused on the synthesis and pharmacological evaluation of novel derivatives of this compound. For instance, derivatives have been synthesized for the investigation of antidepressant and antianxiety activities, demonstrating significant biological activities in preclinical models. These compounds exhibit promising results in behavioral assays, such as Porsolt’s behavioral despair (forced swimming) test and the plus maze method, indicating their potential as therapeutic agents for mental health disorders (J. Kumar et al., 2017).

Antimalarial Activity

Research into aryl piperazine and pyrrolidine derivatives, including compounds structurally related to the specified compound, has shown potent activity against Plasmodium falciparum, suggesting a potential application in antimalarial therapies. These findings highlight the importance of specific structural features, such as the presence of a hydroxyl group, a propane chain, and a fluor, for antiplasmodial activity (A. Mendoza et al., 2011).

Antibacterial and Anthelmintic Activities

Another study focused on the synthesis, characterization, and biological evaluation of derivatives for antibacterial and anthelmintic activities. This research highlights the potential of these compounds in treating infections and parasitic diseases, contributing to the development of new therapeutic agents (C. Sanjeevarayappa et al., 2015).

Anticancer Activity

Derivatives of this compound have been synthesized and evaluated for their anticancer activities, particularly against bone cancer cell lines. This research demonstrates the potential of these compounds in oncology, with specific derivatives showing promising results in inhibiting cancer cell growth and interacting with cancer-related proteins (G. Lv et al., 2019).